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Compound of Interest

Compound Name: ML390

Cat. No.: B15610951

Welcome to the technical support center for ML390, a potent inhibitor of dihydroorotate
dehydrogenase (DHODH). This resource is designed for researchers, scientists, and drug
development professionals to address common challenges related to the solubility and
handling of ML390 in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is ML390 and what is its mechanism of action?

ML390 is a small molecule inhibitor of the human dihydroorotate dehydrogenase (DHODH)
enzyme. DHODH is a key enzyme in the de novo pyrimidine biosynthesis pathway, which is
essential for the synthesis of DNA and RNA. By inhibiting DHODH, ML390 depletes the cellular
pool of pyrimidines, which can induce differentiation in certain cancer cells, such as in acute
myeloid leukemia (AML).[1][2][3]

Q2: In which solvents is ML390 soluble?

ML390 is most soluble in organic solvents such as Dimethyl Sulfoxide (DMSQO) and Ethanol. Its
solubility in aqueous solutions like Phosphate-Buffered Saline (PBS) and cell culture media is
significantly lower.

Q3: What are the recommended storage conditions for ML390?
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e Powder: Store at -20°C for long-term storage (months to years).

e Stock Solutions (in DMSO): Aliquot and store at -20°C or -80°C for long-term storage. Some
studies suggest stability for at least a year at room temperature, though degradation can
occur.[4][5] To ensure compound integrity, it is best to use freshly prepared solutions or store
them at low temperatures. Avoid repeated freeze-thaw cycles.[5]

Quantitative Data Summary

M1 390 Solubility Data

Solvent Solubility (mg/mL) Solubility (mM) Notes
Varies slightly
DMSO 20 - 42.7[1][6][7] ~49 - 105 _
between suppliers.
Ethanol 3 - 31.5[1][6][7] ~7.4-775
DMF 12[1][7] ~29.5

Significantly lower
0.3[1][6][7] ~0.74 solubility in aqueous

mixtures.

DMSO:PBS (pH 7.2)
1:2)

Note: The molecular weight of ML390 is 406.4 g/mol . Solubility can be affected by factors such
as temperature, purity, and the presence of water in the solvent.

Storage and Stability of ML390 Solutions

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://pubmed.ncbi.nlm.nih.gov/12844442/
https://pubmed.ncbi.nlm.nih.gov/12857383/
https://pubmed.ncbi.nlm.nih.gov/12857383/
https://www.benchchem.com/product/b15610951?utm_src=pdf-body
https://www.caymanchem.com/product/21395/ml-390
https://www.medkoo.com/products/10873
https://www.medkoo.com/uploads/product/ML390/product_insert/ProductData-ML390.pdf
https://www.caymanchem.com/product/21395/ml-390
https://www.medkoo.com/products/10873
https://www.medkoo.com/uploads/product/ML390/product_insert/ProductData-ML390.pdf
https://www.caymanchem.com/product/21395/ml-390
https://www.medkoo.com/uploads/product/ML390/product_insert/ProductData-ML390.pdf
https://www.caymanchem.com/product/21395/ml-390
https://www.medkoo.com/products/10873
https://www.medkoo.com/uploads/product/ML390/product_insert/ProductData-ML390.pdf
https://www.benchchem.com/product/b15610951?utm_src=pdf-body
https://www.benchchem.com/product/b15610951?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Storage - ;
Solvent Stability Recommendations
Temperature
Aliquot to avoid
High (months to freeze-thaw cycles.
DMSO -20°C to -80°C
years) Use anhydrous DMSO
for best results.
Some degradation
may occur over time.
Moderate (days to )
DMSO Room Temperature [4] Use fresh solutions
weeks) -
for sensitive
experiments.
Prepare fresh for each
experiment due to low
Aqueous Buffers 4°C or -20°C Low

solubility and potential

for precipitation.

Signaling Pathway

ML390 targets the de novo pyrimidine biosynthesis pathway by inhibiting the enzyme
Dihydroorotate Dehydrogenase (DHODH). This enzyme is responsible for the conversion of
Dihydroorotate to Orotate, a critical step in the production of pyrimidines necessary for DNA
and RNA synthesis.
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ML390 inhibits DHODH in the pyrimidine biosynthesis pathway.
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Experimental Protocols
Protocol 1: Preparation of ML390 Stock Solution

Objective: To prepare a high-concentration stock solution of ML390 in DMSO.

Materials:

ML390 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)
Procedure:
e Weighing: Accurately weigh the desired amount of ML390 powder in a sterile tube.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired
stock concentration (e.g., 10-50 mM).

» Dissolution: Vortex the tube vigorously until the powder is completely dissolved. If necessary,
sonicate the solution for a few minutes or gently warm it to 37°C to aid dissolution.

» Visual Inspection: Visually confirm that no solid particles remain in the solution.

 Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to
minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Diluting ML390 for Cell Culture Experiments

Objective: To prepare a working solution of ML390 in cell culture medium while minimizing
precipitation.

Materials:
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e ML390 stock solution (in DMSO)

e Pre-warmed (37°C) complete cell culture medium (e.g., DMEM, RPMI-1640)
 Sterile tubes

Procedure:

e Thaw Stock Solution: Thaw an aliquot of the ML390 DMSO stock solution at room
temperature.

 Intermediate Dilution (Optional but Recommended): To minimize "solvent shock," first
prepare an intermediate dilution of the stock solution in pre-warmed, serum-free medium or
PBS.

 Final Dilution: Add the ML390 stock solution (or intermediate dilution) to the final volume of
pre-warmed complete cell culture medium dropwise while gently swirling or vortexing the
medium.[8]

o Final DMSO Concentration: Ensure the final concentration of DMSOQO in the cell culture
medium is low (ideally < 0.1%, and not exceeding 0.5%) to avoid cytotoxicity.[3]

» Visual Inspection: After dilution, visually inspect the medium for any signs of precipitation or
cloudiness before adding it to the cells.

Troubleshooting Guide
Issue: ML390 Precipitates in Cell Culture Medium

Possible Causes and Solutions:
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Possible Cause

Explanation

Recommended Solution

High Final Concentration

The final concentration of
ML390 in the medium exceeds

its aqueous solubility limit.

Decrease the final working
concentration of ML390.
Perform a solubility test in your
specific cell culture medium to
determine the maximum

soluble concentration.

Rapid Dilution ("Solvent
Shock")

Adding a concentrated DMSO
stock directly to a large volume
of agueous medium causes a
rapid change in solvent
polarity, leading to

precipitation.[8]

Perform a serial dilution of the
DMSO stock in pre-warmed

(37°C) culture medium.[8] Add
the compound dropwise while

gently vortexing the medium.

[8]

Low Temperature of Medium

The solubility of ML390 may be

lower in cold medium.

Always use pre-warmed
(37°C) cell culture medium for
dilutions.[8]

High Final DMSO

Concentration

While DMSO aids initial
dissolution, high final
concentrations can be toxic to
cells and may not prevent
precipitation upon significant

dilution.

Keep the final DMSO
concentration in the culture
medium below 0.5%, and
ideally below 0.1%.[8] This
may require making a more

dilute stock solution.

Interaction with Media

Components

ML390 may interact with salts,
amino acids, or other
components in the media,
forming insoluble complexes

over time.[9]

If possible, test the solubility
and stability of ML390 in
different basal media

formulations.

pH Shift in Culture

The pH of the cell culture
medium can change over time
due to cellular metabolism,
which may affect the solubility
of ML390.

Ensure the incubator's CO:2
levels are stable to maintain
the buffering capacity of the

medium.
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Troubleshooting Workflow for ML390 Precipitation

Precipitation Observed
in Cell Culture Medium

Immediate Precipitation

Lower the final
working concentration

Is the final concentration
too high?

No

Was the dilution
performed correctly?

Yes

Delayed Precipitation (Over Time)

Use pre-warmed medium.
Add stock solution dropwise
while vortexing.

Is the compound stable

in the medium?

Unsure

Perform a time-course stability Yes
assay in your medium.

No

Is there an interaction
with media components?

Try a different basal
medium formulation.

Solution Clear:

Proceed with Experiment
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A workflow for troubleshooting ML390 precipitation issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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